Cas no 61124-65-0 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)-)
61124-65-0 structure
Product Name:Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)-
CAS No:61124-65-0
MF:C21H18O3
MW:318.365826129913
CID:491308
PubChem ID:12956146
Update Time:2025-04-19
Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)-
- 2-(4-propylbenzoyl)spiro[cyclopropane-1,2'-indene]-1',3'-dione
- 61124-65-0
- DTXSID00513887
-
- Inchi: 1S/C21H18O3/c1-2-5-13-8-10-14(11-9-13)18(22)17-12-21(17)19(23)15-6-3-4-7-16(15)20(21)24/h3-4,6-11,17H,2,5,12H2,1H3
- InChI Key: ITZXQKFFFYRDOM-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C21CC2C(C1C=CC(CCC)=CC=1)=O)=O
Computed Properties
- Exact Mass: 318.12564
- Monoisotopic Mass: 318.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.21
Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
61124-65-0 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-propylbenzoyl)-) Related Products
- 1785-95-1(2-Benzoyl-1,3-indandione)
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- 1133-72-8(2-Acetyl-1H-indene-1,3(2H)-dione)
- 10474-32-5(1H-Inden-1-one,2,3-dihydro-2-methyl-2-phenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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